4,15-Diacetylnivalenol
4,15-Diacetylnivalenol
Brand Name:
Vulcanchem
CAS No.:
14287-82-2
VCID:
VC21011130
InChI:
InChI=1S/C19H24O9/c1-8-5-11-18(6-25-9(2)20,14(24)12(8)22)17(4)15(27-10(3)21)13(23)16(28-11)19(17)7-26-19/h5,11,13-16,23-24H,6-7H2,1-4H3/t11-,13-,14-,15-,16-,17?,18-,19?/m1/s1
SMILES:
CC1=CC2C(C(C1=O)O)(C3(C(C(C(C34CO4)O2)O)OC(=O)C)C)COC(=O)C
Molecular Formula:
C19H24O9
Molecular Weight:
396.4 g/mol
4,15-Diacetylnivalenol
CAS No.: 14287-82-2
Cat. No.: VC21011130
Molecular Formula: C19H24O9
Molecular Weight: 396.4 g/mol
* For research use only. Not for human or veterinary use.
Specification
| CAS No. | 14287-82-2 |
|---|---|
| Molecular Formula | C19H24O9 |
| Molecular Weight | 396.4 g/mol |
| IUPAC Name | [(2R,3S,7R,9R,10R,11S)-11-acetyloxy-3,10-dihydroxy-1,5-dimethyl-4-oxospiro[8-oxatricyclo[7.2.1.02,7]dodec-5-ene-12,2'-oxirane]-2-yl]methyl acetate |
| Standard InChI | InChI=1S/C19H24O9/c1-8-5-11-18(6-25-9(2)20,14(24)12(8)22)17(4)15(27-10(3)21)13(23)16(28-11)19(17)7-26-19/h5,11,13-16,23-24H,6-7H2,1-4H3/t11-,13-,14-,15-,16-,17?,18-,19?/m1/s1 |
| Standard InChI Key | PIHGROVBUUNPDW-SUWHGTQISA-N |
| Isomeric SMILES | CC1=C[C@@H]2[C@]([C@@H](C1=O)O)(C3([C@@H]([C@H]([C@H](C34CO4)O2)O)OC(=O)C)C)COC(=O)C |
| SMILES | CC1=CC2C(C(C1=O)O)(C3(C(C(C(C34CO4)O2)O)OC(=O)C)C)COC(=O)C |
| Canonical SMILES | CC1=CC2C(C(C1=O)O)(C3(C(C(C(C34CO4)O2)O)OC(=O)C)C)COC(=O)C |
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